Cas no 914654-90-3 (2-(1,1-Dimethylethyl)-[1,2,4]triazolo[1,5-a]pyrazine)

• Product Name: 2-(1,1-Dimethylethyl)-[1,2,4]triazolo[1,5-a]pyrazine
• CAS No: 914654-90-3
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 2105472
• Update Time: 2023-08-03

2-(1,1-Dimethylethyl)-[1,2,4]triazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-[1,2,4]triazolo[1,5-a]pyrazine
• BFHZHXKNNIRLOK-UHFFFAOYSA-N
• 2-(1,1-Dimethylethyl)-[1,2,4]triazolo[1,5-a]pyrazine

• Inchi： 1S/C9H12N4/c1-9(2,3)8-11-7-6-10-4-5-13(7)12-8/h4-6H,1-3H3
• InChI Key： BFHZHXKNNIRLOK-UHFFFAOYSA-N
• SMILES： N12C=CN=CC1=NC(C(C)(C)C)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrazines